2-Bromo-3-trifluoromethylthiophene
Overview
Description
2-Bromo-3-trifluoromethylthiophene is an important heterocyclic compound that contains a thiophene ring with a trifluoromethyl and bromine substituent at the 3 and 2 positions, respectively. It has a molecular weight of 231.04 .
Molecular Structure Analysis
The molecular formula of 2-Bromo-3-trifluoromethylthiophene is C5H2BrF3S . The molecule consists of a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. The thiophene ring is substituted at the 2nd position by a bromine atom and at the 3rd position by a trifluoromethyl group.Physical And Chemical Properties Analysis
2-Bromo-3-trifluoromethylthiophene has a molecular weight of 231.04 . Other physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Fire Extinguishing Agent in Confined Spaces
As a new kind of Halon replacement, 2-BTP has gained attention as a fire extinguishing agent in confined spaces. Its use is being explored due to its potential environmental benefits compared to traditional Halon-based agents. To assess its impact, researchers have conducted kinetic and product studies to understand its degradation in the atmospheric environment .
Ligands in Coordination Chemistry
2-BTP can serve as a ligand in coordination chemistry. Researchers have investigated its coordination behavior with transition metal ions. By modifying the substituents, they can fine-tune the ligand properties, leading to novel complexes with potential catalytic applications.
Future Directions
The future applications of 2-Bromo-3-trifluoromethylthiophene could be in the field of trifluoromethylation reactions, which could further improve the development of agrochemical drugs . The comprehensive coverage on this topic is expected to make this review unique and beneficial for further future applications .
properties
IUPAC Name |
2-bromo-3-(trifluoromethyl)thiophene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2BrF3S/c6-4-3(1-2-10-4)5(7,8)9/h1-2H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ABIYJMLQPVCHBO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1C(F)(F)F)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2BrF3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.04 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-3-trifluoromethylthiophene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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